Cas no 2248289-32-7 (1,3-Dioxoisoindolin-2-YL 1-cyanocyclopropane-1-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-YL 1-cyanocyclopropane-1-carboxylate
• CAS No: 2248289-32-7
• MF: C₁₃H₈N₂O₄
• MW: 256.213623046875
• CID: 5958465
• PubChem ID: 162341543
• Update Time: 2025-06-09

1,3-Dioxoisoindolin-2-YL 1-cyanocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyanocyclopropane-1-carboxylate
• 2248289-32-7
• EN300-6513230
• AT20802
• 1,3-DIOXOISOINDOLIN-2-YL 1-CYANOCYCLOPROPANE-1-CARBOXYLATE
• 1,3-Dioxoisoindolin-2-YL 1-cyanocyclopropane-1-carboxylate

• Inchi： 1S/C13H8N2O4/c14-7-13(5-6-13)12(18)19-15-10(16)8-3-1-2-4-9(8)11(15)17/h1-4H,5-6H2
• InChI Key： ZHLQEQRQKJCQDN-UHFFFAOYSA-N
• SMILES： O(C(C1(C#N)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 256.04840674g/mol
• Monoisotopic Mass: 256.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.5Ų

Additional information on 1,3-Dioxoisoindolin-2-YL 1-cyanocyclopropane-1-carboxylate

Comprehensive Overview of 1,3-Dioxoisoindolin-2-YL 1-cyanocyclopropane-1-carboxylate (CAS No. 2248289-32-7)

The compound 1,3-Dioxoisoindolin-2-YL 1-cyanocyclopropane-1-carboxylate (CAS No. 2248289-32-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxoisoindolin-2-yl moiety coupled with a 1-cyanocyclopropane-1-carboxylate group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

In recent years, the demand for highly functionalized heterocyclic compounds like 1,3-Dioxoisoindolin-2-YL 1-cyanocyclopropane-1-carboxylate has surged, driven by advancements in targeted therapy and precision medicine. This compound's cyanocyclopropane segment is a critical pharmacophore, often associated with enhanced metabolic stability and binding affinity in drug candidates. Its relevance in cancer research and neurodegenerative disease studies has been highlighted in several peer-reviewed publications, aligning with current scientific trends.

From a synthetic chemistry perspective, CAS No. 2248289-32-7 exemplifies the growing importance of multicomponent reactions and green chemistry principles. Its preparation often involves catalyzed cyclization techniques, which minimize waste and improve yield—a priority for sustainable industrial processes. The compound's isoindoline-1,3-dione core also finds utility in material science, particularly in designing organic semiconductors and photovoltaic materials.

The 1-cyanocyclopropane-1-carboxylate moiety in this compound is a subject of intense study due to its role in enzyme inhibition and receptor modulation. For instance, derivatives of this structure have shown promise as protease inhibitors, a hot topic in antiviral drug development. This aligns with global health priorities, such as combating emerging infectious diseases. Additionally, its structural rigidity and electronic properties make it a valuable scaffold for medicinal chemistry optimizations.

In the context of SEO and user queries, terms like "1,3-Dioxoisoindolin-2-YL 1-cyanocyclopropane-1-carboxylate uses" and "CAS 2248289-32-7 suppliers" frequently appear in search engines, reflecting industrial and academic interest. Researchers often seek information on its spectroscopic data, solubility, and safety profiles, underscoring the need for comprehensive technical documentation. The compound's compatibility with high-throughput screening platforms further enhances its appeal for drug discovery pipelines.

Beyond pharmaceuticals, 1,3-Dioxoisoindolin-2-YL 1-cyanocyclopropane-1-carboxylate is explored in crop protection formulations. Its cyano group contributes to pesticidal activity, addressing the agricultural sector's demand for eco-friendly alternatives to traditional pesticides. This dual applicability in human health and agriculture positions it as a compound of cross-disciplinary significance.

In summary, CAS No. 2248289-32-7 represents a convergence of innovation and practical utility in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—highlight its role as a building block for future technologies. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific and industrial discussions.